Cas no 2172512-06-8 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid)
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid
- 2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid
- 2172512-06-8
- EN300-1474438
-
- Inchi: 1S/C25H22N2O6/c1-27(33-15-23(28)29)24(30)20-12-6-7-13-22(20)26-25(31)32-14-21-18-10-4-2-8-16(18)17-9-3-5-11-19(17)21/h2-13,21H,14-15H2,1H3,(H,26,31)(H,28,29)
- InChI Key: VEEBCBUTHQRUOF-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1C(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 446.14778643g/mol
- Monoisotopic Mass: 446.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1474438-0.05g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-0.1g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-0.25g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-0.5g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-1.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-2.5g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-5.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-10.0g |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1474438-50mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1474438-100mg |
2-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}oxy)acetic acid |
2172512-06-8 | 100mg |
$2963.0 | 2023-09-29 |
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid
Introduction to 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic Acid (CAS No. 2172512-06-8)
2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid, identified by its CAS number 2172512-06-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid is characterized by its complex arrangement of functional groups, including a fluorenylmethoxycarbonyl moiety, an amino group, and a formamido group. These structural features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The biological activity of 2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid has been the focus of several studies aimed at understanding its potential as a lead compound for drug discovery. Preliminary findings suggest that this compound may interact with specific targets in the body, leading to therapeutic effects that could be beneficial in treating various conditions.
The synthesis of 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)phenyl-N-methylformamido)oxy]acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques and methodologies has enabled researchers to produce this compound in sufficient quantities for detailed biological testing. The complexity of its synthesis underscores the challenges and rewards of working in the field of medicinal chemistry.
One of the most intriguing aspects of this compound is its potential to serve as a scaffold for the development of more potent and selective drugs. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target particular diseases more effectively. This flexibility makes it an attractive candidate for further exploration in drug design.
The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)phenyl-N-methylformamido]oxy]acetic acid and its biological targets. These computational approaches have helped researchers predict how this compound might behave within living systems, providing valuable insights into its potential therapeutic applications.
In addition to its pharmacological potential, 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)phenyl-N-methylformamido]oxy]acetic acid has also been studied for its chemical properties. Its stability under various conditions and its solubility profile make it a promising candidate for further development into a drug product. These characteristics are crucial for ensuring that the compound can be formulated into a stable and effective medication.
The ongoing research into 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)phenyl-N-methylformamido]oxy]acetic acid is part of a broader effort to discover new treatments for human diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of innovative therapies. The future prospects for this compound are promising, with several ongoing studies aimed at elucidating its full potential.
The collaboration between academic researchers and industry scientists has been key to advancing the study of 2-(1-(2-(9H-fluoren-9-ylmethoxycarbonyl)amino)phenyl-N-methylformamido]oxy]acetic acid. This partnership allows for the sharing of resources, expertise, and ideas, which accelerates the pace of discovery and brings new insights into the field. As more data becomes available, our understanding of this compound will continue to evolve, opening up new avenues for research and development.
In conclusion, 2-{(1-{(dimethylcarbamoylethoxy}{carbamoylamino){4-fluorophenyl}}methylene){fluorenylmethyloxy)}}acetic acid (CAS No. 2172512068 is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure and promising biological activities make it a valuable subject for further study. As research progresses, we can expect to see more detailed information emerge about its therapeutic applications, further solidifying its importance in the field.
2172512-06-8 (2-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)